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Compound of Interest

Compound Name:
Hexahydro-4-methylphthalic

anhydride

Cat. No.: B105801 Get Quote

Hexahydro-4-methylphthalic Anhydride: A
Technical Guide
This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of Hexahydro-4-methylphthalic anhydride, targeting researchers, scientists, and

professionals in drug development and material science.

Chemical Identity
Hexahydro-4-methylphthalic anhydride is a cyclic dicarboxylic anhydride. It is a crucial

industrial chemical, primarily used as a hardening agent for epoxy resins.[1][2] It exists as a

mixture of cis and trans isomers.[3]
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Identifier Value

IUPAC Name
5-methyl-3a,4,5,6,7,7a-hexahydro-2-

benzofuran-1,3-dione[4]

Synonyms

4-Methyl-1,2-cyclohexanedicarboxylic

anhydride, MHHPA, 4-Methylhexahydrophthalic

anhydride[5]

CAS Number 19438-60-9[3][5]

Molecular Formula C₉H₁₂O₃[4]

Molecular Weight 168.19 g/mol [1][4]

Chemical Structure

A six-membered saturated carbon ring fused to

a five-membered anhydride ring, with a methyl

group on the cyclohexane ring.

Physical Properties
Hexahydro-4-methylphthalic anhydride is typically a colorless to light yellow, odorless,

viscous liquid at room temperature.[3][4] Key physical properties are summarized in the table

below.
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Property Value

Appearance Colorless to light yellow liquid[3][4]

Melting Point -29 °C

Boiling Point 120 °C @ 1 mbar[6]

Density 1.162 g/mL at 25 °C

Refractive Index n20/D 1.477

Solubility

Sparingly soluble in water, reacting to form the

corresponding dicarboxylic acid. Soluble in

solvents like benzene and acetone.[5]

Flash Point 110 °C (closed cup)[6]

Vapor Pressure 0.23 Pa at 25 °C

Chemical Properties and Reactivity
Stability and Reactivity: Hexahydro-4-methylphthalic anhydride is stable under normal

storage conditions.[6] It is, however, sensitive to moisture and will hydrolyze to form 4-methyl-

1,2-cyclohexanedicarboxylic acid.[6] This reaction is exothermic. It is incompatible with strong

oxidizing agents, strong acids, and strong bases.[6]

Hazardous Decomposition: Thermal decomposition can lead to the release of irritating gases

and vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[6]

Reactivity with Epoxy Resins: The primary application of Hexahydro-4-methylphthalic
anhydride is as a curing agent for epoxy resins. The anhydride ring opens in the presence of a

catalyst (often a tertiary amine) and reacts with the hydroxyl groups on the epoxy polymer

backbone, as well as with the epoxide groups, to form a cross-linked thermoset polymer. This

reaction is what imparts hardness and durability to the final epoxy product.

Spectral Data
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Spectroscopy Key Peaks and Information

¹H NMR

(250 MHz, CDCl₃) δ 3.25-2.96 (m, 2H), 2.38-

2.08 (m, 2H), 1.76-1.58 (m, 2H), 1.51-1.21 (m,

2H), 0.99-0.87 (m, 4H).[6]

¹³C NMR
(63 MHz, CDCl₃) δ 172.88, 172.61, 40.86,

40.32, 34.45, 30.34, 29.22, 21.96, 21.29.[6]

Infrared (IR)

(ATR, cm⁻¹) Characteristic peaks for the

anhydride group are observed around 1857

cm⁻¹ and 1786 cm⁻¹ (C=O stretching). Other

peaks include 2359 (w), 2340 (w), 1694 (s),

1452 (w), 1413 (w), 1336 (w), 1293 (w), 1251(w)

cm⁻¹.[6][7]

Mass Spectrometry
HRMS (ESI+) m/z: Calculated for C₉H₁₂O₃H⁺ [M

+ H]⁺ 169.0859; found: 169.0855.[6]

Experimental Protocols
Detailed, step-by-step experimental protocols for the determination of all physical and chemical

properties are often proprietary or part of standardized methods (e.g., ASTM, ISO). However,

the general methodologies employed for the characterization of Hexahydro-4-methylphthalic
anhydride are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Content Determination: A

common method for determining the purity of Hexahydro-4-methylphthalic anhydride and its

content in various matrices is GC-MS.

Principle: The sample is first dissolved in a suitable solvent like toluene or acetone. The

solution is then injected into a gas chromatograph, where the components are separated

based on their boiling points and interaction with the stationary phase of the column. The

separated components then enter a mass spectrometer, which ionizes them and separates

the ions based on their mass-to-charge ratio, allowing for identification and quantification.

Sample Preparation: A known amount of the sample is dissolved in a solvent to a specific

concentration. For complex matrices, an extraction step (e.g., ultrasonic or Soxhlet
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extraction) may be necessary.[8]

Instrumentation: A gas chromatograph coupled with a mass spectrometer is used. The GC is

equipped with a suitable column (e.g., a capillary column).[8]

Analysis: The retention time of the analyte is used for qualitative identification, and the peak

area is used for quantitative analysis, often employing an external standard method for

calibration.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy for Reaction Monitoring: FTIR spectroscopy is

a powerful tool for monitoring the curing reaction of epoxy resins with Hexahydro-4-
methylphthalic anhydride.

Principle: The reaction mixture is analyzed at different time points. The disappearance of the

characteristic anhydride peaks (around 1857 cm⁻¹ and 1786 cm⁻¹) and the appearance of

ester and hydroxyl peaks indicate the progression of the curing reaction.[7]

Sample Preparation: A sample of the reaction mixture can be placed directly on the ATR

crystal of the FTIR spectrometer.[6]

Instrumentation: An FTIR spectrometer, often with an Attenuated Total Reflectance (ATR)

accessory, is used for easy analysis of liquid samples.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation: ¹H and ¹³C NMR

spectroscopy are used to confirm the chemical structure of Hexahydro-4-methylphthalic
anhydride.

Principle: The sample is dissolved in a deuterated solvent and placed in a strong magnetic

field. The interaction of the atomic nuclei with the magnetic field provides detailed information

about the chemical environment of the atoms, allowing for structural determination.

Sample Preparation: A small amount of the sample is dissolved in a deuterated solvent, such

as chloroform-d (CDCl₃).[6]

Instrumentation: A high-field NMR spectrometer is used to acquire the spectra.[6]

Visualization of Chemical Reactivity
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The following diagram illustrates the general reaction pathway of an epoxy resin with

Hexahydro-4-methylphthalic anhydride as the curing agent, initiated by a catalyst.
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Caption: Curing mechanism of an epoxy resin with an anhydride hardener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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